Cas no 1955519-63-7 (2,3-dichloroquinoxaline-6-sulfonyl fluoride)

• Product Name: 2,3-dichloroquinoxaline-6-sulfonyl fluoride
• CAS No: 1955519-63-7
• MF: C₈H₃Cl₂FN₂O₂S
• MW: 281.091021776199
• MDL: MFCD28968605
• CID: 5182573
• PubChem ID: 122236144
• Update Time: 2026-03-05

2,3-dichloroquinoxaline-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-Quinoxalinesulfonyl fluoride, 2,3-dichloro-
• 2,3-dichloroquinoxaline-6-sulfonyl fluoride

• MDL： MFCD28968605
• Inchi： 1S/C8H3Cl2FN2O2S/c9-7-8(10)13-6-3-4(16(11,14)15)1-2-5(6)12-7/h1-3H
• InChI Key： HUUUFOBCERBECP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(S(F)(=O)=O)=CC=2)N=C(Cl)C=1Cl

Additional information on 2,3-dichloroquinoxaline-6-sulfonyl fluoride

Recent Advances in the Application of 2,3-Dichloroquinoxaline-6-sulfonyl Fluoride (CAS: 1955519-63-7) in Chemical Biology and Medicinal Chemistry

2,3-Dichloroquinoxaline-6-sulfonyl fluoride (DCQSF, CAS: 1955519-63-7) has emerged as a versatile chemical probe and building block in chemical biology and medicinal chemistry research. This sulfonyl fluoride derivative of quinoxaline exhibits unique reactivity due to the combination of its electron-deficient heterocyclic core and the sulfonyl fluoride warhead, which enables selective covalent modification of nucleophilic residues in proteins. Recent studies have highlighted its potential in target identification, activity-based protein profiling (ABPP), and the development of covalent inhibitors.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the application of DCQSF in developing covalent kinase inhibitors. The researchers utilized the compound's ability to react with conserved lysine residues in the ATP-binding pocket of kinases, leading to the discovery of selective inhibitors for clinically relevant targets. The study reported an IC50 value of 8.2 nM for one of the lead compounds against a specific kinase target, with excellent selectivity over other kinases in the panel.

In chemical biology, DCQSF has been employed as a tool compound for proteome-wide profiling of reactive nucleophiles. A recent Nature Chemical Biology publication (2024) described its use in identifying novel druggable hotspots in previously considered "undruggable" proteins. The study revealed that DCQSF could selectively label cysteine and lysine residues in approximately 15% of the human proteome under physiological conditions, providing valuable insights into protein functional sites.

The synthetic utility of DCQSF has also been explored in medicinal chemistry. A 2023 Organic Letters report detailed its application as a sulfonylation reagent in the synthesis of sulfonamide-containing drug candidates. The electron-withdrawing quinoxaline moiety was found to significantly enhance the reactivity of the sulfonyl fluoride group, enabling efficient reactions with various amines under mild conditions (room temperature, aqueous buffer).

From a safety and pharmacokinetic perspective, recent preclinical studies (2024) have investigated the stability and reactivity profile of DCQSF. The compound demonstrated excellent plasma stability (t1/2 > 6 hours in human plasma) while maintaining sufficient reactivity for target engagement. These properties make it particularly attractive for developing targeted covalent drugs with reduced off-target effects.

Looking forward, DCQSF continues to attract attention as both a chemical tool and a potential warhead for covalent drug discovery. Ongoing research is exploring its application in targeting protein-protein interactions and allosteric sites, areas that have traditionally been challenging for small molecule intervention. The unique combination of reactivity and selectivity offered by this compound suggests it will remain an important tool in chemical biology and medicinal chemistry research for the foreseeable future.